Cas no 5433-08-9 (2,4,7-trimethylquinolin-8-amine)

2,4,7-trimethylquinolin-8-amine structure
5433-08-9 structure
Product Name:2,4,7-trimethylquinolin-8-amine
CAS No:5433-08-9
MF:C12H14N2
MW:186.252962589264
CID:940714
PubChem ID:232062
Update Time:2025-04-19

2,4,7-trimethylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 2,4,7-trimethylquinolin-8-amine
    • AG-J-26097; 2,4,7-trimethyl-[8]quinolylamine; 2,4,7-Trimethyl-[8]chinolylamin; NSC29099; AR-1D3305; AC1Q4VK2; CTK5A0520; AC1L5N2E;
    • DS-003589
    • NSC29099
    • NSC-29099
    • DTXSID50283008
    • 5433-08-9
    • Inchi: 1S/C12H14N2/c1-7-4-5-10-8(2)6-9(3)14-12(10)11(7)13/h4-6H,13H2,1-3H3
    • InChI Key: FQIYIYFVUCQVBK-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C)=C2C=CC(C)=C(C=12)N

Computed Properties

  • Exact Mass: 186.11582
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 346.5°C at 760 mmHg
  • Flash Point: 190.3°C
  • Refractive Index: 1.645
  • PSA: 38.91
  • LogP: 3.32340
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